Cas no 20406-82-0 (2,3-O-isopropylidene 5-hydroxyuridine)

• Product Name: 2,3-O-isopropylidene 5-hydroxyuridine
• CAS No: 20406-82-0
• MF: C₁₂H₁₆N₂O₇
• MW: 300.264643669128
• CID: 2192028
• PubChem ID: 13845775
• Update Time: 2025-04-21

2,3-O-isopropylidene 5-hydroxyuridine Chemical and Physical Properties

Names and Identifiers

• 2,3-O-isopropylidene 5-hydroxyuridine
• 2',3'-O-Isopropylidene 5-hydroxyuridine
• 1-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-hydroxypyrimidine-2,4-dione
• 20406-82-0
• 5-hydroxy-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-5-hydroxy-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H16N2O7/c1-12(2)20-7-6(4-15)19-10(8(7)21-12)14-3-5(16)9(17)13-11(14)18/h3,6-8,10,15-16H,4H2,1-2H3,(H,13,17,18)/t6-,7-,8-,10-/m1/s1
• InChI Key： PFQQRJQXCGDITH-FDDDBJFASA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C(NC(C(=C1)O)=O)=O

Computed Properties

• Exact Mass: 300.09575085Da
• Monoisotopic Mass: 300.09575085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),